Cas no 195987-24-7 (Methyl (2R)-2-amino-3-(1,3-thiazol-4-YL)propanoate)

• Product Name: Methyl (2R)-2-amino-3-(1,3-thiazol-4-YL)propanoate
• CAS No: 195987-24-7
• MF: C₇H₁₀N₂O₂S
• MW: 186.231500148773
• CID: 4631953
• Update Time: 2023-08-10

Methyl (2R)-2-amino-3-(1,3-thiazol-4-YL)propanoate Chemical and Physical Properties

Names and Identifiers

• METHYL (2R)-2-AMINO-3-(1,3-THIAZOL-4-YL)PROPANOATE
• Methyl (2R)-2-amino-3-(1,3-thiazol-4-YL)propanoate

• Inchi： 1S/C7H10N2O2S/c1-11-7(10)6(8)2-5-3-12-4-9-5/h3-4,6H,2,8H2,1H3/t6-/m1/s1
• InChI Key： CTDKXYLLGISAHX-ZCFIWIBFSA-N
• SMILES： S1C=NC(=C1)C[C@H](C(=O)OC)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 166
• XLogP3: 0.3
• Topological Polar Surface Area: 93.4